molecular formula C6HCl3F2 B8272739 2,4-Difluoro-1,3,5-trichlorobenzene

2,4-Difluoro-1,3,5-trichlorobenzene

Cat. No. B8272739
M. Wt: 217.4 g/mol
InChI Key: FKAPHOWNHUKXRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Difluoro-1,3,5-trichlorobenzene is a useful research compound. Its molecular formula is C6HCl3F2 and its molecular weight is 217.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,4-Difluoro-1,3,5-trichlorobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Difluoro-1,3,5-trichlorobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,4-Difluoro-1,3,5-trichlorobenzene

Molecular Formula

C6HCl3F2

Molecular Weight

217.4 g/mol

IUPAC Name

1,3,5-trichloro-2,4-difluorobenzene

InChI

InChI=1S/C6HCl3F2/c7-2-1-3(8)6(11)4(9)5(2)10/h1H

InChI Key

FKAPHOWNHUKXRW-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1Cl)F)Cl)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

31.1 g of 3,5-dichloro-2,4-difluoroaniline (0.157 mol) was added to 100 ml of a solution of concentrated hydrochloric acid and water (1:1) at 70° C. The resulting mixture was stirred to be a slurry and cooled to 0-5° C. To the mixture was added 11.6 g of aqueous solution of sodium nitrite (0.165 mol) over 30 minutes. The resulting solution was added to a solution of CuCl (0.188 mol) and hydrochloric acid (100 ml). The reaction mixture was stirred for 2 hours and kept overnight. Fractions obtained by wet-distillation were extracted with toluene. The extract was washed successively with 10% aqueous solution of NaOH, concentrated sulfuric acid and water, dried over sodium sulfate and evaporated. The residue was recrystallized from toluene to give 27.7 g of 2,4-difluoro-1,3,5-trichlorobenzene (0.127 mol) in 81.1% yield.
Quantity
31.1 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
11.6 g
Type
reactant
Reaction Step Two
Quantity
0.165 mol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.188 mol
Type
catalyst
Reaction Step Three

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